Cas no 946221-70-1 (N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)methanesulfonamide)

• Product Name: N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)methanesulfonamide
• CAS No: 946221-70-1
• MF: C₂₄H₂₄N₂O₃S
• MW: 420.523964881897
• CID: 6521683
• Update Time: 2025-10-29

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)methanesulfonamide
• Benzenemethanesulfonamide, 4-methyl-N-[1,2,3,4-tetrahydro-2-oxo-1-(phenylmethyl)-6-quinolinyl]-

• Inchi： 1S/C24H24N2O3S/c1-18-7-9-20(10-8-18)17-30(28,29)25-22-12-13-23-21(15-22)11-14-24(27)26(23)16-19-5-3-2-4-6-19/h2-10,12-13,15,25H,11,14,16-17H2,1H3
• InChI Key： LHYUOZDDMJIHMR-UHFFFAOYSA-N
• SMILES： C1(CS(NC2C=CC3=C(C=2)CCC(=O)N3CC2=CC=CC=C2)(=O)=O)=CC=C(C)C=C1

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 687.4±65.0 °C(Predicted)
• pka: 9.75±0.20(Predicted)

Additional information on N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)methanesulfonamide

N-(1-Benzyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-1-(4-Methylphenyl)Methanesulfonamide: A Comprehensive Overview

N-(1-Benzyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-1-(4-Methylphenyl)Methanesulfonamide, identified by the CAS Registry Number 946221-70-1, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its intricate structure, which combines a quinoline derivative with a methanesulfonamide group. The presence of these functional groups suggests a wide range of applications in drug development and chemical research.

The molecular structure of this compound is particularly noteworthy. The quinoline ring system, a heterocyclic aromatic structure, serves as the core framework. The substitution pattern includes a benzyl group at position 1 and an oxo group at position 2, creating a tetrahydroquinolinone moiety. This arrangement contributes to the compound's stability and bioavailability. Additionally, the methanesulfonamide group attached to the nitrogen atom at position 6 introduces a sulfonamide functionality, which is commonly associated with pharmacological activity.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. In particular, the methanesulfonamide group in this compound has been shown to enhance solubility and improve pharmacokinetic profiles. This makes it an attractive candidate for further exploration in therapeutic applications.

The synthesis of N-(1-Benzyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-1-(4-Methylphenyl)Methanesulfonamide involves a multi-step process that combines principles from organic chemistry and catalytic methodologies. Key steps include the formation of the quinoline ring system through cyclization reactions and subsequent functionalization to introduce the benzyl and methanesulfonamide groups. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

From a pharmacological perspective, this compound exhibits interesting bioactivity profiles. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases and enzymes involved in disease pathways. For instance, its ability to modulate protein kinase activity suggests applications in oncology and inflammatory diseases. Furthermore, its selectivity for specific targets highlights its potential as a lead compound for drug discovery.

In terms of clinical relevance, ongoing research is exploring the safety and efficacy of this compound in preclinical models. Early results indicate favorable pharmacokinetic properties, including good absorption and moderate clearance rates. These findings are encouraging for its progression into clinical trials.

The structural versatility of N-(1-Benzyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-1-(4-Methylphenyl)Methanesulfonamide also makes it a valuable tool in chemical synthesis. Its use as an intermediate in the construction of more complex molecules has been reported in recent literature. This underscores its role not only as a potential therapeutic agent but also as a building block for advanced chemical architectures.

In conclusion, N-(1-Benzyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-1-(4-Methylphenyl)Methanesulfonamide (CAS No. 946221-70-1) represents a promising compound with diverse applications in pharmacology and organic chemistry. Its unique structure and functional groups make it an intriguing subject for further research and development.